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The tomato leafminer, Tuta absoluta, poses a significant threat to tomato production worldwide,

necessitating effective and environmentally sound management strategies. Pheromone-based

monitoring and mass trapping are cornerstone components of integrated pest management

(IPM) programs for this invasive pest. The efficacy of these strategies hinges on the

attractiveness and longevity of the pheromone lures used. This guide provides a comparative

analysis of the field performance of different commercially available pheromone lures for Tuta

absoluta, supported by experimental data, to aid researchers and pest management

professionals in selecting the most appropriate products for their specific needs.

Comparative Efficacy of Pheromone Lure
Dispensers
The dispenser material plays a crucial role in the release rate and field longevity of the

pheromone, directly impacting its effectiveness in attracting male Tuta absoluta moths. A two-

year study conducted in Khyber Pakhtunkhwa, Pakistan, evaluated the efficacy of three

different pheromone lure dispenser types: rubber septum, polymer wax, and polymer vial. All

lures were loaded with a standard 0.5 mg dose of the synthetic pheromone.[1][2]

The results, summarized in the table below, demonstrate a significantly higher efficacy of the

rubber septum dispenser in capturing Tuta absoluta males compared to the polymer-based

alternatives.
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Lure Dispenser Type
Mean Number of Captured
Moths (Year 1)

Mean Number of Captured
Moths (Year 2)

Rubber Septum 76.00 86.17

Polymer Wax 32.83 28.20

Polymer Vial 10.37 11.77

Data from a field study in Khyber Pakhtunkhwa, Pakistan, using Delta traps.[1][2]

Impact of Pheromone Loading on Lure
Attractiveness
The concentration of the synthetic pheromone in the lure is another critical factor influencing its

attractiveness. Several studies have compared lures with different pheromone loads, revealing

that a higher dose can lead to increased moth capture, particularly in areas with high pest

populations.

A study in Tunisia compared the effectiveness of three commercial pheromone dispensers for

mass trapping in open-field tomato crops: Pherodis® (Koppert) and TUA-500® (Russell IPM),

both containing 0.5 mg of the pheromone, and TUA-Optima® (Russell IPM) loaded with 0.8

mg.[3][4] The "superdosed" TUA-Optima® lure with 0.8 mg of synthetic pheromone was found

to be more attractive to Tuta absoluta males.[4]

Similarly, a multi-year trial in Plovdiv, Bulgaria, compared five commercially available lures with

varying pheromone loads:[5][6]

Russell IPM:

Tuta absoluta-500 (0.5 mg)

Tuta absoluta-Optima (0.8 mg)

TUA-100N (3 mg)

Koppert:
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Pherodis Tuta absoluta (0.8 mg)

BioBest:

Tuta absoluta pheromone (0.5 mg)

Overall, the Tuta absoluta-Optima lure (0.8 mg) was the most attractive.[5][6] However, during

a cooler summer, the Pherodis Tuta absoluta (0.8 mg) and the BioBest lure (0.5 mg)

demonstrated higher attractiveness, suggesting that environmental conditions can influence

lure performance.[5][6]

Experimental Protocols
The following provides a generalized methodology for conducting field trials to compare the

efficacy of different Tuta absoluta pheromone lures, based on protocols described in the cited

studies.[1][5][7]

1. Experimental Site and Design:

Select tomato fields with a known history of Tuta absoluta infestation.

The experimental design should be a Randomized Complete Block Design (RCBD) with

multiple replications (blocks).

Each block should contain all the different lure treatments being tested.

Maintain a sufficient distance between traps within a block (e.g., 15-25 meters) and between

blocks to avoid interference.[7]

2. Traps and Lures:

Use a standardized trap type for all treatments (e.g., Delta traps or water traps).

Place the pheromone lures inside the traps according to the manufacturer's instructions.

Handle lures with gloves to avoid contamination.

3. Trap Placement:
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Hang traps at a consistent height, typically just above the crop canopy (e.g., 60 cm).[5]

Distribute traps evenly within the experimental plots.

4. Data Collection:

Record the number of captured Tuta absoluta males in each trap at regular intervals (e.g.,

weekly).[1]

Data collection should continue for a predetermined period, often several weeks, to assess

the longevity of the lures.

Replace sticky liners or refresh water in traps as needed to ensure consistent trapping

efficiency.

5. Statistical Analysis:

The collected data should be subjected to Analysis of Variance (ANOVA) to determine if

there are significant differences in the mean number of moths captured by the different lures.

Use a post-hoc test (e.g., Tukey's HSD) to perform pairwise comparisons between the lure

treatments and identify which lures are significantly more effective.[1]

Visualizing the Experimental Workflow
The following diagram illustrates a typical workflow for a comparative field efficacy trial of Tuta

absoluta pheromone lures.
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Caption: Workflow for a comparative field trial of pheromone lures.
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Signaling Pathway of Pheromone Attraction
The attraction of male Tuta absoluta to a pheromone lure is a specific chemical communication

process. The synthetic pheromone mimics the natural sex pheromone released by females to

initiate mating.
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Caption: Simplified signaling pathway of pheromone-mediated attraction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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